Cas no 1259287-72-3 (methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate)

• Product Name: methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate
• CAS No: 1259287-72-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 4583101
• PubChem ID: 58157649
• Update Time: 2025-05-20

methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4,5,6,7-TETRAHYDROTHIENO[2,3-C]PYRIDINE-2-CARBOXYLATE
• Thieno[2,3-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, Methyl ester
• AB76533
• SB13971
• methyl4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate
• METHYL 4H,5H,6H,7H-THIENO[2,3-C]PYRIDINE-2-CARBOXYLATE
• methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate

• Inchi： 1S/C9H11NO2S/c1-12-9(11)7-4-6-2-3-10-5-8(6)13-7/h4,10H,2-3,5H2,1H3
• InChI Key： ZBFJJGBWKCYVDY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6

Additional information on methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate

Methyl 4H,5H,6H,7H-Thieno[2,3-c]Pyridine-2-Carboxylate: A Comprehensive Overview

The compound methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate, identified by the CAS number 1259287-72-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thienopyridines, which are heterocyclic compounds consisting of a pyridine ring fused with a thiophene ring. The presence of the methyl ester group at the 2-position further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of thienopyridines in drug discovery and materials science. The unique electronic properties of the thienopyridine core make it an attractive candidate for applications in optoelectronics and as a building block for advanced materials. For instance, researchers have explored the use of methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate in the development of organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when excited by an electric current.

The synthesis of methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding thienopyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product. These improvements are critical for scaling up production to meet the demands of various industries.

In terms of biological activity, methyl 4H,5H,6H,7H-thieno[2,3-c]pyridine-2-carboxylate has shown promising results in preliminary studies. Researchers have investigated its potential as an anti-inflammatory agent and have found that it exhibits moderate activity against certain inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research.

The structural flexibility of this compound also lends itself well to further functionalization. By modifying the substituents on the thienopyridine ring or altering the ester group at position 2, chemists can tailor its properties for specific applications. For example, replacing the methyl ester with other functional groups could enhance its solubility or bioavailability for use in drug delivery systems.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of methyl 4H,5H,6H,7H-thieno[2,c]pyridine-2-carboxylate is crucial for ensuring its safe use in industrial and medical applications. Recent eco-toxicological studies have provided insights into its biodegradability under various conditions. These findings are essential for developing sustainable practices and minimizing environmental impact.

In conclusion,methyl 4H,H,H,H-thieno[ ,c]pyridine-carboxylate represents a versatile and promising compound with diverse applications across multiple fields. Its unique chemical structure and favorable properties make it a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new potentials for this compound,the future looks bright for its utilization in innovative technologies and therapeutic solutions.